Cas no 1214362-28-3 (METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE)

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE structure
1214362-28-3 structure
Product Name:METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
CAS No:1214362-28-3
MF:C9H6BrF3O2
MW:283.041952610016
MDL:MFCD14697994
CID:3470097
PubChem ID:46311083
Update Time:2025-04-21

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
    • 1214362-28-3
    • SCHEMBL22403860
    • QMJPSZMMZSUXFE-UHFFFAOYSA-N
    • O11864
    • AKOS025393818
    • TS-00993
    • MFCD14697994
    • CS-0194175
    • methyl2-bromo-3-(trifluoromethyl)benzoate
    • MDL: MFCD14697994
    • Inchi: 1S/C9H6BrF3O2/c1-15-8(14)5-3-2-4-6(7(5)10)9(11,12)13/h2-4H,1H3
    • InChI Key: QMJPSZMMZSUXFE-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 281.95033g/mol
  • Monoisotopic Mass: 281.95033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M010514-50mg
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3
50mg
$ 105.00 2022-06-04
TRC
M010514-100mg
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3
100mg
$ 165.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M65700-5g
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3
5g
¥5952.0 2021-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
113924-1g
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3 97%
1g
7802CNY 2021-05-07
Apollo Scientific
PC502066-1g
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3 95%
1g
£306.00 2025-02-21
abcr
AB485192-1 g
Methyl 2-bromo-3-(trifluoromethyl)benzoate; .
1214362-28-3
1g
€251.90 2023-04-20
abcr
AB485192-5 g
Methyl 2-bromo-3-(trifluoromethyl)benzoate; .
1214362-28-3
5g
€775.00 2023-04-20
abcr
AB485192-10 g
Methyl 2-bromo-3-(trifluoromethyl)benzoate; .
1214362-28-3
10g
€1,283.80 2023-04-20
eNovation Chemicals LLC
Y1265139-250mg
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3 95%
250mg
$380 2023-09-04
eNovation Chemicals LLC
Y1265139-1g
Methyl 2-bromo-3-(trifluoromethyl)benzoate
1214362-28-3 95%
1g
$505 2024-06-06

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